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Compound of Interest

Compound Name: DL-Adrenaline

Cat. No.: B7769847 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DL-Adrenaline, also known as DL-Epinephrine, is a catecholamine that acts as a hormone and

neurotransmitter. It is a non-selective agonist of all adrenergic receptors, playing a crucial role

in the "fight-or-flight" response. In a research context, DL-Adrenaline is a vital tool for studying

a wide range of physiological and pathological processes, including cardiovascular function,

metabolism, and neurotransmission. Accurate and consistent preparation of DL-Adrenaline
stock solutions is critical for obtaining reliable and reproducible experimental results.

This document provides detailed protocols for the preparation of DL-Adrenaline stock

solutions, information on its solubility and stability, and essential safety precautions.

Data Presentation
Table 1: Solubility and Stability of DL-Adrenaline and its
Hydrochloride Salt
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Compound Solvent Solubility
Storage
Temperatur
e

Stability Citation

DL-

Adrenaline
Water

Sparingly

soluble
-

Unstable in

neutral or

alkaline

solutions;

darkens on

exposure to

air and light.

[1][2]

DL-

Adrenaline

Dilute

Hydrochloric

Acid

Readily

soluble
- - [2]

DL-

Adrenaline
DMSO

1 mg/mL

(5.45 mM)

-20°C

(powder, 3

years); -80°C

(in solvent, 1

year); -20°C

(in solvent, 1

month)

Aliquot to

avoid

repeated

freeze-thaw

cycles.

[3]

DL-

Adrenaline

Hydrochloride

Water (H₂O) >50 mg/mL 2-8°C
Light

sensitive.
[4]

(±)-

Epinephrine

(hydrochlorid

e)

DMSO ~20 mg/ml -20°C
Purge with an

inert gas.
[5]

(±)-

Epinephrine

(hydrochlorid

e)

Dimethyl

formamide
~20 mg/ml -20°C

Purge with an

inert gas.
[5]

(±)-

Epinephrine

PBS (pH 7.2) ~5 mg/ml - Aqueous

solutions are

not

[5]
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(hydrochlorid

e)

recommende

d for storage

for more than

one day.

Diluted

Epinephrine

(in 0.9%

Saline)

0.9% Saline -

4°C or 20°C

(with or

without

fluorescent

light)

Stable for up

to 90 days.
[6]

Diluted

Epinephrine

(in 5%

Dextrose)

5% Dextrose

in Water
- 4°C or 25°C

Stable for up

to 30 days.
[7][8]

Experimental Protocols
Protocol 1: Preparation of DL-Adrenaline Hydrochloride
Aqueous Stock Solution (e.g., 10 mg/mL)
This protocol is suitable for preparing a stock solution of the more water-soluble hydrochloride

salt of DL-Adrenaline.

Materials:

DL-Adrenaline hydrochloride powder

Sterile, deionized or distilled water

Calibrated analytical balance

Sterile conical tube (e.g., 15 mL or 50 mL)

Vortex mixer

Sterile filter (0.22 µm) and syringe

Sterile, light-protecting microcentrifuge tubes for aliquots

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11387972/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4071081/
https://www.researchgate.net/publication/263513719_Stability_of_Epinephrine_at_Standard_Concentrations
https://www.benchchem.com/product/b7769847?utm_src=pdf-body
https://www.benchchem.com/product/b7769847?utm_src=pdf-body
https://www.benchchem.com/product/b7769847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Procedure:

Weighing: In a chemical fume hood, carefully weigh the desired amount of DL-Adrenaline
hydrochloride powder. For a 10 mg/mL solution in 10 mL, weigh 100 mg.

Dissolving: Transfer the powder to the sterile conical tube. Add a portion of the sterile water

(e.g., 8 mL) to the tube.

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Volume Adjustment: Add sterile water to reach the final desired volume (10 mL). Vortex again

to ensure homogeneity.

Sterilization: Draw the solution into a sterile syringe and pass it through a 0.22 µm sterile

filter into a new sterile conical tube. This step is crucial for cell culture and in vivo

experiments.

Aliquoting and Storage: Dispense the stock solution into sterile, light-protecting

microcentrifuge tubes in volumes appropriate for your experiments to avoid repeated freeze-

thaw cycles. Store the aliquots at -20°C or -80°C. For short-term use, the solution can be

stored at 2-8°C for a limited time, protected from light.[4]

Protocol 2: Preparation of DL-Adrenaline Stock Solution
in DMSO (e.g., 1 mg/mL)
This protocol is suitable for preparing a stock solution of the free base form of DL-Adrenaline,

which has lower aqueous solubility.

Materials:

DL-Adrenaline powder

Anhydrous, sterile-filtered DMSO

Calibrated analytical balance

Sterile conical tube (e.g., 15 mL)
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Vortex mixer

Sterile, light-protecting microcentrifuge tubes for aliquots

Procedure:

Weighing: In a chemical fume hood, carefully weigh the desired amount of DL-Adrenaline
powder. For a 1 mg/mL solution in 10 mL, weigh 10 mg.

Dissolving: Transfer the powder to the sterile conical tube. Add the desired volume of

anhydrous DMSO (10 mL).

Mixing: Tightly cap the tube and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath may be necessary, but avoid excessive heat.

Aliquoting and Storage: Dispense the DMSO stock solution into sterile, light-protecting

microcentrifuge tubes in small volumes. Store the aliquots at -20°C or -80°C.[3]

Note on working solutions: When preparing working solutions for cell-based assays, the final

concentration of DMSO should be kept low (typically <0.1%) to avoid solvent-induced

cytotoxicity.[9]

Safety Precautions
DL-Adrenaline is a potent bioactive compound and should be handled with care.

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, when handling DL-Adrenaline powder and solutions.[1][10]

Handling Powder: Handle the solid powder in a chemical fume hood to avoid inhalation of

dust.[10][11] DL-Adrenaline is toxic if it comes into contact with the skin.[1]

Disposal: Dispose of waste according to institutional and local regulations.

Exposure: In case of contact with skin or eyes, rinse immediately and thoroughly with water

and seek medical attention.[1] If inhaled, move to fresh air. If ingested, do NOT induce

vomiting and seek immediate medical attention.[11]
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Visualizations

Protocol 1: Aqueous Stock Solution

Protocol 2: DMSO Stock Solution

Weigh DL-Adrenaline HCl Dissolve in sterile water Vortex to mix Adjust to final volume Sterile filter (0.22 µm) Aliquot into light-protecting tubes Store at -20°C or -80°C

Weigh DL-Adrenaline Dissolve in anhydrous DMSO Vortex to mix Aliquot into light-protecting tubes Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Experimental workflow for preparing DL-Adrenaline stock solutions.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b7769847?utm_src=pdf-body-img
https://www.benchchem.com/product/b7769847?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7769847?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Membrane

Adrenergic Receptor
(GPCR)

G-Protein
(Gs)

Activates

Adenylyl Cyclase

cAMP
(Second Messenger)

Converts ATP to

Activates

DL-Adrenaline

Binds

ATP

Protein Kinase A
(PKA)

Activates

Phosphorylase Kinase

Phosphorylates & Activates

Glycogen Phosphorylase

Phosphorylates & Activates

Glucose-1-Phosphate

Breaks down Glycogen to

Glycogen

Cellular Response
(e.g., Glycogenolysis)

Click to download full resolution via product page

Caption: Simplified adrenaline signaling pathway via a β-adrenergic receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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